phytobacteriomycin
Description
Phytobacteriomycin is an antibiotic belonging to the streptothricin group, produced by the actinobacterium Streptomyces griseus . It is primarily utilized in agriculture as a biopesticide to control bacterial and fungal diseases in crops. Key applications include:
Properties
CAS No. |
11139-69-8 |
|---|---|
Molecular Formula |
C27H22ClN7O11S3 |
Synonyms |
phytobacteriomycin |
Origin of Product |
United States |
Comparison with Similar Compounds
Streptothricin Group Antibiotics
Phytobacteriomycin shares structural and functional similarities with other streptothricin antibiotics, such as streptomycin. However, differences include:
- Source : Both are derived from Streptomyces species, but streptomycin is more widely studied for human infections.
- Potency : Streptomycin typically exhibits lower minimum inhibitory concentrations (MICs) against bacterial pathogens compared to this compound, which is optimized for plant pathogens .
- Application : this compound is formulated for agricultural use, whereas streptomycin is restricted in farming due to antibiotic resistance concerns.
Biopesticides
Key Differences :
- Mechanism : this compound directly inhibits pathogens via antibiotic action, while Bacillus-based biopesticides (e.g., Phytosporin) rely on competitive exclusion and metabolite production .
- Spectrum: this compound is effective against both bacterial and fungal pathogens, whereas Binoram (a Pseudomonas derivative) targets fungi .
Chemical Fungicides
Maxim® (fludioxonil), a synthetic fungicide, serves as a reference standard in efficacy trials:
Other Antibiotics
- Diumycin/Macarbomycin : These macrolide antibiotics share production via Streptomyces fermentation but differ in structure and target specificity (gram-positive bacteria vs. This compound’s broader spectrum) .
- Pepthiomycin : A peptide antibiotic with anti-staphylococcal activity, contrasting with this compound’s plant-pathogen focus .
Table 1: Comparative Efficacy in Pathogen Control
| Compound | Target Pathogens | MIC (mg/L) | Field Efficacy (%) |
|---|---|---|---|
| This compound | Bacterial rot, fungi | 2.0 | 85 (seed treatment) |
| Phytosporin-M | Fungi | 30 | Not reported |
| Maxim® | Fungi | 0.1 | >90 |
Table 2: Environmental and Clinical Considerations
| Compound | Resistance Risk | Environmental Persistence | Clinical Use |
|---|---|---|---|
| This compound | Low | Low | No |
| Streptomycin | High | Moderate | Yes |
| Maxim® | Moderate | High | No |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
